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Compound of Interest

Compound Name: tert-Butyl 2-formylbenzoate

CAS No.: 907948-73-6

Cat. No.: B2834924

Get Quote

Nomenclature, Synthesis, and Pharmacophore
Utility
Executive Summary
tert-Butyl 2-formylbenzoate (CAS: 907948-73-6) is a specialized ester derivative of 2-

formylbenzoic acid (phthalaldehydic acid). Unlike its parent acid, which exists in a dynamic

equilibrium with its cyclic lactol form (3-hydroxyphthalide), the tert-butyl ester locks the

molecule in the open-chain aldehyde structure. This unique structural feature makes it a critical

building block in the synthesis of phthalazinone cores, a pharmacophore central to poly(ADP-

ribose) polymerase (PARP) inhibitors used in oncology.

Part 1: Chemical Identity & IUPAC Nomenclature[1]
The systematic naming of this compound requires a rigorous analysis of functional group

priority rules defined in the IUPAC Blue Book.

1.1 Derivation of the IUPAC Name
Principal Functional Group: The molecule contains an ester group (
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) and an aldehyde group (

). According to IUPAC priority rules, esters rank higher than aldehydes. Therefore, the parent
structure is a benzoate.

Parent Chain: The benzene ring attached to the carbonyl of the ester is the parent scaffold.

Substituents:

Ester Alkyl Group: The alkyl group attached to the oxygen is the tert-butyl group. While the

systematic name is 2-methylpropan-2-yl, IUPAC retains tert-butyl as a preferred prefix.[1]

Aldehyde Group: Since the aldehyde carbon is not part of the principal carbonyl group, it is

treated as a substituent. When attached directly to a ring, the

group is named formyl.

Numbering: The carbon atom of the benzene ring attached to the ester carbonyl is assigned

position 1. The formyl group is at the adjacent ortho position, 2.

Final IUPAC Name:tert-Butyl 2-formylbenzoate

Attribute Detail

IUPAC Name tert-Butyl 2-formylbenzoate

Systematic Name 2-Methylpropan-2-yl 2-formylbenzoate

CAS Number 907948-73-6

Molecular Formula

Molecular Weight 206.24 g/mol

1.2 Structural Dynamics: The "Open" vs. "Closed" Form
A critical rationale for using the tert-butyl ester is to prevent the ring-chain tautomerism

observed in the parent acid. 2-Formylbenzoic acid predominantly exists as the cyclic lactol (3-

hydroxyphthalide). Esterification of the carboxyl group traps the molecule in the open aldehyde

form, exposing the electrophilic carbonyl for condensation reactions.
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Part 2: Structural Analysis & Spectroscopic
Signatures[2]
Identification of tert-butyl 2-formylbenzoate relies on distinguishing the aldehyde proton from

the potential cyclic acetal impurities.

2.1 Diagnostic NMR Signals (

NMR,

)
The following shifts are characteristic of the pure open-chain ester.

Proton
Environment

Chemical Shift (

, ppm)
Multiplicity Interpretation

Aldehyde (

)
10.5 – 10.6 Singlet (1H)

Confirms open-chain

form.[2] Absence

indicates oxidation or

cyclization.

Aromatic (Ortho to

Ester)
7.9 – 8.0 Doublet/Multiplet

Deshielded by the

ester carbonyl.

Aromatic (Ortho to

Formyl)
7.6 – 7.7 Multiplet

Deshielded by the

aldehyde.

tert-Butyl (

)
1.60 – 1.65 Singlet (9H)

Diagnostic strong

singlet; differentiates

from methyl/ethyl

esters.

Part 3: Synthesis Protocol
Direct esterification of 2-formylbenzoic acid is often inefficient due to the stability of the cyclic

lactol form. The most robust synthetic route involves the radical bromination of tert-butyl o-
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toluate followed by hydrolysis. This method ensures the formation of the aldehyde after the

ester is already in place.

3.1 Reaction Pathway Diagram
The following diagram illustrates the conversion of tert-butyl o-toluate to the target aldehyde via

a gem-dibromide intermediate.

tert-Butyl o-toluate
(Precursor)

Radical Bromination
(NBS, AIBN, Reflux)

Initiation Gem-Dibromide
Intermediate

Substitution Hydrolysis
(H₂O / Ag⁺ or CaCO₃)

Workup tert-Butyl 2-formylbenzoate
(Target)

Elimination

Click to download full resolution via product page

Figure 1: Radical oxidation pathway avoiding lactol formation.

3.2 Detailed Methodology
Reagents: tert-Butyl 2-methylbenzoate (1.0 equiv), N-Bromosuccinimide (NBS, 2.2 equiv),

AIBN (0.1 equiv), Carbon Tetrachloride (

) or Benzene.[3]

Activation: Dissolve tert-butyl 2-methylbenzoate in anhydrous

(0.2 M). Add NBS and AIBN.[4]

Radical Propagation: Heat the mixture to reflux (approx. 80°C) for 4–6 hours. Monitor by TLC

for the disappearance of the starting toluate. The reaction produces the gem-dibromide

species.

Hydrolysis (The Critical Step):

Cool the reaction mixture to room temperature.

Add water (or aqueous

/ Acetone for milder conditions) and reflux for an additional 1–2 hours. This converts the
gem-dibromide directly to the aldehyde.
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Purification: Extract with dichloromethane (DCM). Wash with sodium bicarbonate to remove

succinimide byproducts. Purify via silica gel flash chromatography (Hexanes/EtOAc

gradient).

Why this works: The bulky tert-butyl group remains stable under radical bromination conditions,

while the methyl group is selectively oxidized.

Part 4: Applications in Drug Discovery
The primary utility of tert-butyl 2-formylbenzoate lies in its ability to serve as a masked

scaffold for nitrogen heterocycles, particularly phthalazinones.

4.1 Synthesis of PARP Inhibitor Cores
Phthalazin-1(2H)-one is the core pharmacophore for PARP inhibitors (e.g., Olaparib, Niraparib).

The tert-butyl ester allows for a controlled condensation with hydrazine.

Mechanism:

Condensation: Hydrazine attacks the highly reactive aldehyde to form a hydrazone

intermediate.

Cyclization: The nitrogen of the hydrazone attacks the ester carbonyl.

Elimination: tert-Butanol is eliminated, driving the formation of the thermodynamically stable

six-membered lactam ring.
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Figure 2: Convergent synthesis of the phthalazinone pharmacophore.

4.2 Orthogonal Protection Strategy
In complex molecule synthesis, the tert-butyl ester offers acid lability. If the target molecule

requires modification of the aldehyde without cyclizing (e.g., Wittig reaction), the tert-butyl

group protects the carboxylate. Conversely, it can be removed with trifluoroacetic acid (TFA) to

regenerate the free acid without affecting base-sensitive groups, offering orthogonality to

methyl/ethyl esters which require saponification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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